Cas no 79023-51-1 (1,3,3-Trimethyl-3,4-dihydroisoquinoline)

• Product Name: 1,3,3-Trimethyl-3,4-dihydroisoquinoline
• CAS No: 79023-51-1
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• MDL: MFCD00608546
• CID: 533515
• PubChem ID: 253660368
• Update Time: 2025-06-14

1,3,3-Trimethyl-3,4-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3,4-dihydro-1,3,3-trimethyl-
• 1,3,3-Trimethyl-3,4-dihydroisoquinoline
• 1,3,3-trimethyl-4H-isoquinoline
• Isoquinoline,3,4-dihydro-1,3,3-trimethyl
• 3,4-Dihydro-1,3,3-trimethylisoquinoline
• HFNOAVXTUXLYNM-UHFFFAOYSA-N
• HMS1675F16
• STK791085
• 1,3,3-trimethyl-3,4-dihydroisoquinolin
• BAS 02098087
• ST092471
• 1,3,3-Trimethyl-3,4-dihydroisoquinoline #
• A0653/0030357
• SCHEMBL4847090
• AKOS000568479
• SR-01000396533-1
• DTXSID00344057
• CS-0045321
• T3060
• CHEMBL1622457
• T72947
• SR-01000396533
• 79023-51-1
• MFCD00608546
• AS-65345
• SY056581
• 3,4-Dihydro-1,3,3-trimethylisoquinoline (ACI)
• DB-190734

• MDL： MFCD00608546
• Inchi： 1S/C12H15N/c1-9-11-7-5-4-6-10(11)8-12(2,3)13-9/h4-7H,8H2,1-3H3
• InChI Key： HFNOAVXTUXLYNM-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CC2C(=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 173.12000
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4
• XLogP3: 2.2

Experimental Properties

• Boiling Point: 125°C/14mmHg(lit.)
• Refractive Index: 1.5420 to 1.5460
• PSA: 12.36000
• LogP: 2.26590
• λmax: 286(EtOH)(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines

Additional information on 1,3,3-Trimethyl-3,4-dihydroisoquinoline

Comprehensive Overview of 1,3,3-Trimethyl-3,4-dihydroisoquinoline (CAS No. 79023-51-1)

1,3,3-Trimethyl-3,4-dihydroisoquinoline (CAS No. 79023-51-1) is a specialized organic compound belonging to the dihydroisoquinoline family. This heterocyclic structure is widely studied for its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound's molecular formula and structural features make it a subject of interest for researchers exploring bioactive molecules and synthetic intermediates.

In recent years, the demand for high-purity 1,3,3-Trimethyl-3,4-dihydroisoquinoline has surged due to its role in drug discovery and flavor & fragrance industries. Its CAS number 79023-51-1 is frequently searched in scientific databases, reflecting its relevance in organic synthesis and medicinal chemistry. Users often inquire about its synthesis methods, solubility, and stability under various conditions, highlighting its practical significance.

The compound's thermal stability and reactivity have been extensively investigated, particularly in the context of green chemistry and sustainable synthesis. With growing emphasis on eco-friendly processes, researchers are exploring catalytic routes to produce 1,3,3-Trimethyl-3,4-dihydroisoquinoline with minimal waste. This aligns with the broader trend of circular economy in chemical manufacturing.

From a pharmacological perspective, derivatives of dihydroisoquinoline are known for their biological activity, including potential anti-inflammatory and neuroprotective effects. While 79023-51-1 itself is primarily a building block, its structural motif is valuable for designing novel therapeutic agents. This has led to increased interest in its structure-activity relationships (SAR) among drug development professionals.

In material science, 1,3,3-Trimethyl-3,4-dihydroisoquinoline serves as a precursor for functional materials such as organic semiconductors and light-emitting diodes (OLEDs). Its electron-rich aromatic system contributes to charge transport properties, making it relevant for next-generation electronics. Searches for "79023-51-1 applications in OLEDs" have grown significantly, reflecting industry trends.

Analytical characterization of CAS 79023-51-1 typically involves HPLC, GC-MS, and NMR spectroscopy, with researchers frequently querying about "purity analysis methods." The compound's spectral data and chromatographic behavior are well-documented in scientific literature, facilitating its identification and quality control in laboratory settings.

Regarding safety profiles, while not classified as hazardous, proper laboratory handling of 1,3,3-Trimethyl-3,4-dihydroisoquinoline is essential. Common search queries include "storage conditions for 79023-51-1" and "compatibility with common solvents," indicating practical concerns among end-users. The compound's physical properties (melting point, boiling point) are also frequently referenced data points.

The global market for fine chemicals like 79023-51-1 continues to expand, driven by pharmaceutical outsourcing and contract research organizations (CROs). Suppliers often highlight batch-to-batch consistency and regulatory compliance as key purchasing criteria, reflecting industry standards for research-grade chemicals.

Future research directions for 1,3,3-Trimethyl-3,4-dihydroisoquinoline may explore its catalytic applications or polymeric derivatives, areas that are gaining traction in scientific literature. The compound's versatility ensures its continued relevance across multiple high-tech industries, from life sciences to advanced materials.